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Compound of Interest

Compound Name:
3-Bromo-4-

methoxybenzenesulfonyl chloride

Cat. No.: B1274384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Bromo-4-methoxybenzenesulfonyl chloride, a key intermediate in various chemical

syntheses. The information is presented to be a valuable resource for professionals in research

and development.

Core Physical and Chemical Data
3-Bromo-4-methoxybenzenesulfonyl chloride is a solid organic compound. Key identifying

information and physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₇H₆BrClO₃S [1]

Molecular Weight 285.54 g/mol [1]

CAS Number 23094-96-4 [1]

Appearance Solid

Melting Point 83-88 °C [2]

Boiling Point 366.0 ± 27.0 °C (Predicted) [2]

Density 1.717 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in chloroform and

dichloromethane.[3][4]

Inferences from its chemical

structure and general

characteristics of sulfonyl

chlorides suggest solubility in

other polar organic solvents

and limited solubility in non-

polar solvents.[5]

-

Chemical Structure
The molecular structure of 3-Bromo-4-methoxybenzenesulfonyl chloride is fundamental to

understanding its reactivity and physical properties.

Caption: Chemical structure of 3-Bromo-4-methoxybenzenesulfonyl chloride.

Experimental Protocols
While specific, detailed experimental protocols for the determination of the physical properties

of 3-Bromo-4-methoxybenzenesulfonyl chloride are not readily available in published

literature, standard organic chemistry laboratory procedures are applicable.

Melting Point Determination (Capillary Method)
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The melting point of a crystalline solid can be determined with a high degree of accuracy using

the capillary method.

Sample Preparation: A small amount of the crystalline 3-Bromo-4-
methoxybenzenesulfonyl chloride is finely powdered. The open end of a capillary tube is

pressed into the powder, and the tube is tapped to pack the solid into the sealed end.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is placed in a melting point apparatus (such

as a Thiele tube or a digital melting point apparatus) containing a heat-transfer fluid (e.g.,

mineral oil).[6]

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of

approximately 1-2°C per minute as the expected melting point is approached.[6] The

temperature at which the first drop of liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting point range.[6]

Boiling Point Determination (Since the compound is a
solid at room temperature, this would apply to its molten
state under vacuum to prevent decomposition)
Given the high predicted boiling point, distillation would likely be performed under reduced

pressure to prevent decomposition.

Apparatus: A small-scale distillation apparatus is assembled. A small quantity of the

compound is placed in the distillation flask.

Procedure: The apparatus is slowly heated in a suitable bath. The temperature is recorded

when the liquid begins to boil and a steady stream of condensate is observed. The pressure

at which the distillation is conducted must also be recorded.

Density Determination of a Solid (Volume Displacement
Method)

Mass Measurement: The mass of a sample of 3-Bromo-4-methoxybenzenesulfonyl
chloride is accurately measured using an analytical balance.[7]
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Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

compound is insoluble (e.g., water, if it does not react). The initial volume of the liquid is

recorded. The weighed solid is then carefully added to the graduated cylinder, and the new

volume is recorded. The difference between the two volumes represents the volume of the

solid.[7]

Calculation: The density is calculated by dividing the mass of the solid by its determined

volume.[7]

Synthesis Workflow
3-Bromo-4-methoxybenzenesulfonyl chloride is synthesized from 2-bromoanisole. The

general workflow for this synthesis is outlined below.[3][4]
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Start: 2-Bromoanisole in Chloroform

Cool to -5 to 0 °C

Slowly add Chlorosulfonic Acid

Warm to Room Temperature

Quench with Crushed Ice

Separate Aqueous and Organic Layers

Extract Aqueous Layer with Chloroform

Combine and Dry Organic Layers

End Product: 3-Bromo-4-methoxybenzenesulfonyl chloride

Click to download full resolution via product page

Caption: Synthesis workflow of 3-Bromo-4-methoxybenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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